Cas no 79641-99-9 (Carbamic acid,(3-methyl-2-furanyl)-, 1,1-dimethylethyl ester (9CI))
79641-99-9 structure
Product Name:Carbamic acid,(3-methyl-2-furanyl)-, 1,1-dimethylethyl ester (9CI)
CAS No:79641-99-9
MF:C10H15NO3
MW:197.231003046036
CID:555814
PubChem ID:45091905
Update Time:2025-04-19
Carbamic acid,(3-methyl-2-furanyl)-, 1,1-dimethylethyl ester (9CI) Chemical and Physical Properties
Names and Identifiers
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- Carbamic acid,(3-methyl-2-furanyl)-, 1,1-dimethylethyl ester (9CI)
- Carbamic acid,(3-methyl-2-furanyl)-,1,1-dimethylethyl ester(9ci)
- tert-Butyl (3-methylfuran-2-yl)carbamate
- 79641-99-9
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- Inchi: 1S/C10H15NO3/c1-7-5-6-13-8(7)11-9(12)14-10(2,3)4/h5-6H,1-4H3,(H,11,12)
- InChI Key: WWJDMLAMKZUDRA-UHFFFAOYSA-N
- SMILES: O(C(NC1=C(C)C=CO1)=O)C(C)(C)C
Computed Properties
- Exact Mass: 197.105
- Monoisotopic Mass: 197.105
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 51.5A^2
- XLogP3: 2.2
Carbamic acid,(3-methyl-2-furanyl)-, 1,1-dimethylethyl ester (9CI) Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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